1-(benzylsulfanyl)-N-cyclopentyl-4-(3-methylbutyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: 1-benzylsulfanyl-N-cyclopentyl-4-(3-methylbutyl)-5-oxo-3,3a,5a,6,7,8,9,9a-octahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C27H39N5O2S/c1-18(2)14-15-31-25(34)22-13-12-20(24(33)28-21-10-6-7-11-21)16-23(22)32-26(31)29-30-27(32)35-17-19-8-4-3-5-9-19/h3-5,8-9,18,20-23,26,29H,6-7,10-17H2,1-2H3,(H,28,33)
• InChI Key: GXXNMSZSVMWLAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2NN=C(N2C3CC(CCC3C1=O)C(=O)NC4CCCC4)SCC5=CC=CC=C5
• Molecular Formula: C27H39N5O2S
• Molecular Weight: 497.7 g/mol

Description

The compound “1-(benzylsulfanyl)-N-cyclopentyl-4-(3-methylbutyl)-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a triazoloquinazoline ring, a carboxamide group, a benzylsulfanyl group, and alkyl chains.

Synthesis Analysis

While specific synthesis methods for this compound were not found, triazoloquinazoline derivatives are often synthesized via aromatic nucleophilic substitution. For example, 4-chloro-8-methyl [1,2,4]triazolo [4,3- a ]quinoxaline-1-amine can react with different amines and triazole-2-thiol to form various [1,2,4]triazolo [4,3- a ]quinoxaline derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the triazoloquinazoline ring, the carboxamide group, the benzylsulfanyl group, and the alkyl chains. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the carboxamide group could potentially undergo hydrolysis, and the benzylsulfanyl group could potentially undergo oxidation.

Scientific Research Applications

Antiviral Activity

• Triazoloquinazolines have been investigated for their antiviral potential. . Further exploration of its antiviral properties could lead to novel therapeutic agents.

Antimicrobial Properties

• The same derivatives were also evaluated for antimicrobial activity. Given the global challenge of multidrug-resistant pathogens, identifying new antibacterial agents is crucial. .

Antioxidant Effects

• Some triazoloquinazoline analogues exhibit antioxidant properties. .

Fluorescent Properties

• Photophysical studies have revealed interesting properties related to fluorescence. . Such characteristics could find applications in imaging and sensing.

Anticancer Potential

• Although not directly mentioned in the literature for this specific compound, triazoloquinazolines as a class have been explored for their anticancer effects. .

Neurological Disorders

• While not yet studied extensively for this compound, the broader class of triazoloquinazolines has shown promise in neurological disorders. .

Future Directions

Triazoloquinazoline derivatives are a class of compounds with potential for further exploration due to their diverse biological activities. Future research could involve the synthesis of new derivatives, the investigation of their biological activities, and the development of more efficient and eco-friendly synthetic protocols.